Cas no 3945-18-4 (3,4-Di-O-acetyl-L-arabinal)

• Product Name: 3,4-Di-O-acetyl-L-arabinal
• CAS No: 3945-18-4
• Molecular Formula: C₉H₁₂O₅
• Molecular Weight: 200.18858
• CID: 320916
• PubChem ID: 7168229

3,4-Di-O-acetyl-L-arabinal Properties

Names and Identifiers

• D-erythro-Pent-4-enitol,1,5-anhydro-4-deoxy-, 2,3-diacetate
• 3,4-DI-O-ACETYL-L-ARABINAL
• 3,4-diacetyl-D-arabinal
• 3,4-Di-O-acetyl-d-arabinal
• 3,4-Di-O-acetyl-D-ribal
• D-Di-O-acetylarabinal
• [(3S,4S)-4-acetyloxy-3,4-dihydro-2H-pyran-3-yl] acetate
• (3S,4S)-3,4-Dihydro-2H-pyran-3,4-diyl diacetate
• SCHEMBL9882475
• (3S,4S)-3-(ACETYLOXY)-3,4-DIHYDRO-2H-PYRAN-4-YL ACETATE
• DTXSID00428240
• BS-28168
• W-202627
• 3945-18-4
• OWKCFBYWQGPLSJ-IUCAKERBSA-N
• CS-0207612

• InChIKey： OWKCFBYWQGPLSJ-BDAKNGLRSA-N
• Inchi： InChI=1S/C9H12O5/c1-6(10)13-8-3-4-12-5-9(8)14-7(2)11/h3-4,8-9H,5H2,1-2H3/t8-,9+/m1/s1
• SMILES： CC(O[C@@H]1C=COC[C@@H]1OC(=O)C)=O

Computed Properties

• Exact Mass: 200.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 200.06847348g/mol
• Heavy Atom Count: 14
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• LogP: 0.39370
• PSA: 61.83000
• Refractive Index: 1.458-1.46
• Color/Form: Colorless or yellow oily liquid
• Solubility: Not determined

3,4-Di-O-acetyl-L-arabinal Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

3,4-Di-O-acetyl-L-arabinal Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%